Cas no 191595-63-8 (2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 191595-63-8
• MF: C₇H₄F₃NO₃
• MW: 207.106772422791
• MDL: MFCD01862657
• CID: 66415
• PubChem ID: 2775116
• Update Time: 2025-11-02

2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-trifluoromethylnicotinic acid
• 3-carboxyl-6-trifluoromethyl-1H-pyridin-2-one
• 2-Hydroxy-6-triflroromethylnicotinic acid
• 2-Hydroxy-6-(trifluoromethyl)nicotinic acid
• 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid
• 2-Hydroxy-6-(trifluromethyl)nicotinicacid
• 2-Hydroxy-6-triflroroMethyl-3-pyridinecarboxylic acid
• 2-oxo-6-(trifluoromethyl)-1H-pyridine-3-carboxylic acid
• 2-Hydroxy-6-(trifluoromethyl)pyridine-3-carboxylic acid, 3-Carboxy-2-hydroxy-6-(trifluoromethyl)pyridine
• 2-HYDROXY-6-(TRIFLUOROMETHYL)NICOTINICACID
• 2-hydroxy-6-(trifluoromethyl)pyridine-3-carboxylic acid
• 2-hydroxy-6-trifluoromethyl nicotinic acid
• (3-(carboxy)-6-trifluoromethyl)pyrid-2-one
• 3-Pyridinecarboxylic acid, 1,2-dihydro-2-oxo-6-(trifluoromethyl)-
• PubChem13
• BCP05881
• 191595-63-8
• 2-oxo-6-trifluoromethyl-1,2-dihydropyridine-3-carboxylic acid
• SY057717
• A813500
• 2-Hydroxy-6-(trifluoromethyl)nicotinic acid, AldrichCPR
• 2-hydroxy-6-trifluoromethyl-nicotinic acid
• BRD-K85996941-001-03-8
• PS-6437
• AKOS000301829
• MFCD01862657
• CS-W009086
• AB00983680-01
• FT-0645968
• SCHEMBL3077344
• DTXSID90379393
• AM86726
• AKOS000272925
• J-509660
• Z221592484
• 2-Oxo-6-(trifluoromethyl)-1,2-dihydro-3-pyridinecarboxylic acid
• EN300-26316
• 6-(trifluoromethyl)-2-hydroxypyridine-3-carboxylic acid
• STL490574

• MDL： MFCD01862657
• Inchi： 1S/C7H4F3NO3/c8-7(9,10)4-2-1-3(6(13)14)5(12)11-4/h1-2H,(H,11,12)(H,13,14)
• InChI Key： JPOIZUVDMRHIIT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=O)O)C(N1)=O)(F)F

Computed Properties

• Exact Mass: 207.01400
• Monoisotopic Mass: 207.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4
• XLogP3: 1.4

Experimental Properties

• Density: 1.632
• Melting Point: 165-167°C
• Boiling Point: 372.5℃ at 760 mmHg
• Flash Point: 152.7 ºC
• Refractive Index: 1.512
• PSA: 70.42000
• LogP: 1.50420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid

Exploring the Versatile Applications of 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid (CAS No. 191595-63-8)

2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid (CAS No. 191595-63-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule, featuring a trifluoromethyl group and a carboxylic acid functionality, serves as a valuable building block in modern synthetic chemistry. Its unique structural characteristics make it particularly interesting for drug discovery and material science applications.

The compound's pyridine-3-carboxylic acid core structure provides excellent coordination properties, while the trifluoromethyl substituent enhances both lipophilicity and metabolic stability. These features explain why researchers are increasingly exploring 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine derivatives for various biomedical applications. Recent studies suggest potential utility in developing novel enzyme inhibitors and receptor modulators, particularly in therapeutic areas requiring targeted molecular interactions.

In the pharmaceutical sector, 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid has shown promise as an intermediate for small molecule drug development. Its structural motif appears in several investigational compounds targeting inflammatory pathways and metabolic disorders. The presence of both hydrogen bond donor/acceptor sites and hydrophobic regions in this molecule allows for optimal interactions with biological targets, a feature highly sought after in rational drug design approaches.

From a synthetic chemistry perspective, the preparation of CAS 191595-63-8 typically involves multi-step organic transformations. Modern synthetic routes emphasize atom economy and green chemistry principles, reflecting the growing demand for sustainable production methods. Researchers have developed innovative catalytic systems to efficiently introduce the trifluoromethyl group while maintaining excellent regioselectivity, a critical factor for industrial-scale applications.

The compound's physicochemical properties have been extensively characterized. 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid demonstrates moderate solubility in polar organic solvents, with the carboxylic acid group enabling salt formation for improved aqueous solubility when needed. These tunable properties make it adaptable for various formulation requirements in different application contexts.

Recent advances in fluorinated compound research have further highlighted the importance of this chemical scaffold. The trifluoromethyl-pyridine moiety continues to gain prominence in medicinal chemistry due to its ability to modulate pharmacokinetic parameters. This aligns with current industry trends favoring compounds with optimized ADME (Absorption, Distribution, Metabolism, and Excretion) profiles.

Quality control standards for 191595-63-8 have become more stringent as applications expand. Analytical methods including HPLC, NMR, and mass spectrometry ensure batch-to-batch consistency, particularly important for pharmaceutical-grade material. The compound's stability under various storage conditions has been well-documented, facilitating its handling in research and production environments.

Looking toward future applications, researchers are investigating the potential of 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid derivatives in materials science. Preliminary studies suggest possible utility in designing advanced functional materials, particularly those requiring specific electronic properties or molecular recognition capabilities. This expansion beyond traditional pharmaceutical applications demonstrates the compound's versatility.

The global market for fluorinated heterocyclic compounds like CAS 191595-63-8 continues to grow, driven by increasing demand in life sciences and specialty chemicals. Supply chain considerations have become more prominent, with manufacturers focusing on reliable production processes and scalable synthetic routes to meet diverse research and industrial needs.

Environmental and regulatory aspects of 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid have been carefully evaluated. While the compound itself doesn't fall under restrictive classifications, proper handling procedures are recommended as with all fine chemicals. This responsible approach aligns with the chemical industry's increasing emphasis on sustainability and safety.

For researchers working with this compound, several key considerations emerge. The trifluoromethyl group's influence on molecular properties, the carboxylic acid's reactivity, and the overall scaffold's conformational flexibility all present opportunities for structural modification. These features make 191595-63-8 a versatile starting point for diverse chemical explorations.

In conclusion, 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid represents an important chemical entity with broad potential across multiple scientific disciplines. Its unique combination of structural features continues to inspire innovative applications in drug discovery, materials science, and beyond. As research progresses, we can anticipate new developments that will further expand the utility of this fascinating molecular framework.